Cas no 2454490-94-7 (2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl]-)

• Product Name: 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl]-
• CAS No: 2454490-94-7
• MF: C₂₁H₂₇BrOSi
• MW: 403.427986383438
• CID: 5194756
• Update Time: 2025-10-29

2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl]-
• 4-Bromo-5-((triisopropylsilyl)ethynyl)naphthalen-2-ol
• 4-bromo-5-{2-[tris(propan-2-yl)silyl]ethynyl}naphthalen-2-ol

• Inchi： 1S/C21H27BrOSi/c1-14(2)24(15(3)4,16(5)6)11-10-17-8-7-9-18-12-19(23)13-20(22)21(17)18/h7-9,12-16,23H,1-6H3
• InChI Key： OFXBUJTXDPJYIO-UHFFFAOYSA-N
• SMILES： C1=C2C(C(C#C[Si](C(C)C)(C(C)C)C(C)C)=CC=C2)=C(Br)C=C1O

Additional information on 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl]-

2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl]

2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl] is a complex organic compound with the CAS registry number 2454490-94-7. This compound belongs to the naphthalene derivative family and is characterized by its unique structural features, including a naphthalene ring system with substituents at positions 2, 4, and 5. The presence of a bromine atom at position 4 and a silyl-protected ethynyl group at position 5 makes this compound particularly interesting for various applications in organic synthesis and materials science.

The naphthalene backbone of 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl] provides a rigid aromatic framework, which is often desirable in the design of bioactive molecules and advanced materials. The bromine substituent at position 4 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Meanwhile, the silyl-protected ethynyl group at position 5 serves as a versatile functional group that can be readily modified in synthetic chemistry to introduce additional functionality or to facilitate further reactions such as cross-coupling reactions.

Recent studies have highlighted the potential of naphthalene derivatives in drug discovery and development. For instance, researchers have explored the use of naphthalene-based compounds as scaffolds for designing inhibitors of various enzymes, including kinases and proteases. The unique electronic properties of naphthalene derivatives make them promising candidates for modulating protein-protein interactions, a key area in therapeutic development.

In terms of synthesis, 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl] can be prepared through a multi-step process involving nucleophilic aromatic substitution and silylation reactions. The use of tris(1-methylethyl)silyl (TMS) groups as protecting agents for terminal alkynes has become a standard practice in organic synthesis due to their stability under harsh reaction conditions and ease of removal under specific deprotection protocols.

One of the most significant advancements in the field of naphthalene chemistry is the development of click chemistry methodologies. These methods enable the rapid construction of complex molecules by exploiting highly efficient reactions such as azide-alkyne cycloaddition (CuAAC). The presence of an ethynyl group in 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl] makes it an ideal substrate for click chemistry applications. Recent research has demonstrated that such compounds can be used to construct biologically active macrocycles and supramolecular assemblies with potential applications in drug delivery and diagnostics.

The application of naphthalene derivatives extends beyond medicinal chemistry into materials science. For example, naphthalene-based polymers have been investigated for their potential use in organic electronics due to their high charge carrier mobility and optical properties. The substitution pattern on the naphthalene ring plays a critical role in determining these properties, making compounds like 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl] valuable building blocks for designing novel electronic materials.

From an environmental perspective, there is growing interest in understanding the fate and behavior of organic compounds like 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl] in natural systems. Recent studies have focused on assessing their biodegradability and potential toxicity to aquatic organisms. These studies are essential for ensuring the sustainable use of such compounds in industrial and pharmaceutical applications.

In conclusion, 2-Naphthalenol, 4-bromo-5-[2-[tris(1-methylethyl)silyl]ethynyl] is a versatile compound with significant potential in multiple fields. Its unique structure allows for diverse applications ranging from drug discovery to materials science. As research continues to uncover new synthetic methods and functional applications for this compound, its importance in modern chemistry is expected to grow further.